Cas no 811867-54-6 (Benzaldehyde, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-)

• Product name: Benzaldehyde, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-
• CAS No: 811867-54-6
• MF: C₁₅H₂₄O₃Si
• MW: 280.435
• CID: 4198366
• PubChem ID: 15257198

Benzaldehyde, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-
• DTXSID101337320
• 4367-49-1
• 2-(2-((Tert-butyldimethylsilyl)oxy)ethoxy)benzaldehyde
• SCHEMBL1153422
• 811867-54-6
• methyl [(5-chloroquinolin-8-yl)oxy]acetate
• AKOS000421310
• Clonquitocet-methyl
• Cloquintocet-methyl
• STL364895
• DB-147948

• Inchi： InChI=1S/C12H10ClNO3/c1-16-11(15)7-17-10-5-4-9(13)8-3-2-6-14-12(8)10/h2-6H,7H2,1H3
• InChI Key： NDQZMBNEHYSVPL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 251.0349209Da
• Monoisotopic Mass: 251.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų
• XLogP3: 3.1